Cas no 860609-23-0 (2-{[(3-chlorophenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{[(3-chlorophenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 860609-23-0
• MF: C₁₅H₁₄ClF₃N₂OS
• MW: 362.797671794891
• CID: 5694587
• PubChem ID: 1472048
• Update Time: 2023-10-14

2-{[(3-chlorophenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone
• AKOS005074906
• 2-[(3-chlorophenyl)methylsulfanyl]-3-propyl-6-(trifluoromethyl)pyrimidin-4-one
• 860609-23-0
• 2-{[(3-chlorophenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• 10J-527S
• 4(3H)-Pyrimidinone, 2-[[(3-chlorophenyl)methyl]thio]-3-propyl-6-(trifluoromethyl)-

• Inchi： 1S/C15H14ClF3N2OS/c1-2-6-21-13(22)8-12(15(17,18)19)20-14(21)23-9-10-4-3-5-11(16)7-10/h3-5,7-8H,2,6,9H2,1H3
• InChI Key： LMCCWDXDKUKPIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=NC(C(F)(F)F)=CC(N1CCC)=O

Computed Properties

• Exact Mass: 362.0467464g/mol
• Monoisotopic Mass: 362.0467464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 392.3±52.0 °C(Predicted)
• pka: -2.71±0.70(Predicted)